(S)-N-(4-((Aminoiminomethyl)amino)-1-cyanobutyl)-D-phenylalanyl-L-prolinamide
(S)-N-(4-((Aminoiminomethyl)amino)-1-cyanobutyl)-D-phenylalanyl-L-prolinamide
Brand Name:
Vulcanchem
CAS No.:
111009-86-0
VCID:
VC0012053
InChI:
InChI=1S/C20H29N7O2/c21-13-15(8-4-10-25-20(23)24)27-11-5-9-17(27)19(29)26-18(28)16(22)12-14-6-2-1-3-7-14/h1-3,6-7,15-17H,4-5,8-12,22H2,(H4,23,24,25)(H,26,28,29)/t15-,16+,17-/m0/s1
SMILES:
C1CC(N(C1)C(CCCN=C(N)N)C#N)C(=O)NC(=O)C(CC2=CC=CC=C2)N
Molecular Formula:
C20H29N7O2
Molecular Weight:
399.5 g/mol
(S)-N-(4-((Aminoiminomethyl)amino)-1-cyanobutyl)-D-phenylalanyl-L-prolinamide
CAS No.: 111009-86-0
Main Products
VCID: VC0012053
Molecular Formula: C20H29N7O2
Molecular Weight: 399.5 g/mol
| CAS No. | 111009-86-0 |
|---|---|
| Product Name | (S)-N-(4-((Aminoiminomethyl)amino)-1-cyanobutyl)-D-phenylalanyl-L-prolinamide |
| Molecular Formula | C20H29N7O2 |
| Molecular Weight | 399.5 g/mol |
| IUPAC Name | (2S)-N-[(2R)-2-amino-3-phenylpropanoyl]-1-[(1S)-1-cyano-4-(diaminomethylideneamino)butyl]pyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C20H29N7O2/c21-13-15(8-4-10-25-20(23)24)27-11-5-9-17(27)19(29)26-18(28)16(22)12-14-6-2-1-3-7-14/h1-3,6-7,15-17H,4-5,8-12,22H2,(H4,23,24,25)(H,26,28,29)/t15-,16+,17-/m0/s1 |
| Standard InChIKey | KIJDUGBFUBCRNM-BBWFWOEESA-N |
| Isomeric SMILES | C1C[C@H](N(C1)[C@@H](CCCN=C(N)N)C#N)C(=O)NC(=O)[C@@H](CC2=CC=CC=C2)N |
| SMILES | C1CC(N(C1)C(CCCN=C(N)N)C#N)C(=O)NC(=O)C(CC2=CC=CC=C2)N |
| Canonical SMILES | C1CC(N(C1)C(CCCN=C(N)N)C#N)C(=O)NC(=O)C(CC2=CC=CC=C2)N |
| Synonyms | Phe-Pro-Arg-nitrile phenylalanyl-prolyl-arginine nitrile |
| PubChem Compound | 159348 |
| Last Modified | Nov 11 2021 |
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